Cas no 444891-98-9 (tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate
• CAS No: 444891-98-9
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 5628010
• PubChem ID: 58786369
• Update Time: 2025-11-07

tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 444891-98-9
• tert-butyl 4-[cyano(4-methoxyphenyl)methyl]piperazine-1-carboxylate
• SCHEMBL14593335
• EN300-28295806
• tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C18H25N3O3/c1-18(2,3)24-17(22)21-11-9-20(10-12-21)16(13-19)14-5-7-15(23-4)8-6-14/h5-8,16H,9-12H2,1-4H3
• InChI Key： RGXZEQDNIRYMPW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C#N)C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 331.18959167g/mol
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate (CAS No. 444891-98-9)

The compound tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate (CAS No. 444891-98-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a piperazine core modified with a cyano group and a methoxyphenyl moiety, makes it a valuable building block for drug discovery and development. Researchers and industry professionals frequently search for this compound under keywords like "tert-butyl piperazine derivatives", "4-cyano-4-methoxyphenyl synthesis", and "CAS 444891-98-9 applications", reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for tert-butyl-protected piperazine derivatives has surged due to their role in designing CNS-active compounds and GPCR-targeted therapeutics. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups in this molecule allows for versatile reactivity patterns, addressing common search queries such as "how to modify piperazine at 4-position" and "steric effects of tert-butyl carbamates". This dual functionality is particularly valuable when developing kinase inhibitors or neurotransmitter analogs, topics trending in pharmaceutical research forums.

Synthetic protocols for CAS 444891-98-9 often involve Boc-protection strategies followed by nucleophilic substitution, with researchers frequently searching for "optimized synthesis of tert-butyl 4-substituted piperazines". The compound's crystalline nature and moderate solubility in organic solvents make it suitable for high-throughput screening applications. Analytical data shows characteristic IR absorption at 2240 cm^-1 (CN stretch) and NMR signals between 1.4-1.5 ppm for the tert-butyl group, information highly sought after in spectral databases.

From a green chemistry perspective – a hot topic in 2024 searches – the compound's synthetic route has been optimized to reduce Pd-catalyst usage through innovative microwave-assisted methods. This addresses environmental concerns while maintaining yields >85%, as documented in recent ACS Sustainable Chemistry publications. The methoxy group's metabolic stability also makes this derivative interesting for prodrug design, frequently discussed in ADMET optimization webinars.

Industrial applications leverage 444891-98-9 as a precursor for PET radioligands (addressing the growing molecular imaging market) and allosteric modulators. Patent analysis reveals its use in BTK inhibitor development, correlating with rising searches for "piperazine-based cancer therapeutics". The tert-butyloxycarbonyl (Boc) group provides excellent amine protection during multi-step syntheses, a feature highlighted in peptide coupling tutorials.

Quality control specifications for tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate typically require ≥98% HPLC purity, with strict limits on residual solvents – a critical parameter for users searching "pharmaceutical intermediate purity standards". Storage recommendations (-20°C under inert atmosphere) and handling precautions are frequently accessed in SDS documentation, though the compound exhibits good stability when properly stored.

Emerging research explores this scaffold's potential in covalent inhibitor design through cyano group transformation, aligning with 2024's focus on targeted protein degradation. Computational studies predict favorable ligand efficiency metrics, making it a candidate for fragment-based drug discovery – a trending topic in AI-driven molecular design platforms. These applications respond to frequent queries about "piperazine versatility in drug design" across scientific communities.

The global market for CAS 444891-98-9 reflects increasing demand from contract research organizations (CROs) and academic labs, particularly in regions expanding generic drug development. Suppliers often highlight its use in creating bioisosteres for ion channel modulators, addressing popular search terms like "piperazine bioisosteric replacements". Regulatory filings indicate growing interest in this intermediate for NDA submissions across multiple therapeutic areas.

From a technical perspective, the compound's chiral center at the benzylic position opens possibilities for enantioselective synthesis – a subject of numerous asymmetric catalysis studies. This aspect generates substantial search traffic for "resolution of 4-substituted piperazines" and "chiral HPLC methods for cyanophenyl derivatives". Recent advances in flow chemistry have further improved the scalability of related synthetic routes.

In conclusion, tert-butyl 4-cyano(4-methoxyphenyl)methylpiperazine-1-carboxylate represents a multifaceted tool for modern drug discovery, combining synthetic accessibility with structural features that meet current medicinal chemistry challenges. Its ongoing relevance is evidenced by persistent searches for "piperazine building block suppliers" and "structure-activity relationship of cyanoaryl piperazines", positioning it as a compound of enduring scientific and industrial value.